Cas no 1806856-73-4 (3-Aminomethyl-4-bromo-2-cyanobenzoic acid)

• Product Name: 3-Aminomethyl-4-bromo-2-cyanobenzoic acid
• CAS No: 1806856-73-4
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 4796324
• Update Time: 2025-05-21

3-Aminomethyl-4-bromo-2-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Aminomethyl-4-bromo-2-cyanobenzoic acid

• Inchi： 1S/C9H7BrN2O2/c10-8-2-1-5(9(13)14)6(3-11)7(8)4-12/h1-2H,4,12H2,(H,13,14)
• InChI Key： WENSKKSHUZCSQK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C(C#N)=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: -1.6
• Topological Polar Surface Area: 87.1

Additional information on 3-Aminomethyl-4-bromo-2-cyanobenzoic acid

Comprehensive Overview of 3-Aminomethyl-4-bromo-2-cyanobenzoic acid (CAS No. 1806856-73-4)

3-Aminomethyl-4-bromo-2-cyanobenzoic acid (CAS No. 1806856-73-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique aminomethyl, bromo, and cyano functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, C9H7BrN2O2, offers a robust framework for further chemical modifications, making it invaluable in drug discovery and material science applications.

In recent years, the demand for high-purity intermediates like 3-Aminomethyl-4-bromo-2-cyanobenzoic acid has surged, driven by advancements in precision medicine and green chemistry. Researchers are particularly interested in its potential role in developing targeted therapies, such as kinase inhibitors and small-molecule drugs. The compound's bromine substituent enhances its reactivity in cross-coupling reactions, a feature highly sought after in catalysis and bioconjugation studies.

From an industrial perspective, 3-Aminomethyl-4-bromo-2-cyanobenzoic acid is synthesized through multi-step organic reactions, often involving protecting group strategies and selective bromination. Its cyanobenzoic acid backbone is a common motif in bioactive compounds, linking it to trending topics like AI-driven drug design and computational chemistry. Laboratories prioritize its low toxicity profile and compatibility with microwave-assisted synthesis, aligning with the global push for sustainable chemical processes.

The compound's relevance extends to analytical chemistry, where it serves as a reference standard in HPLC and LC-MS methodologies. Its UV-active properties facilitate detection, addressing the growing need for high-throughput screening in drug development. Additionally, its stability under ambient conditions makes it a practical choice for long-term storage, a critical factor for supply chain efficiency in the chemical industry.

Emerging discussions in academic forums highlight the compound's potential in covalent inhibitor design, a hot topic in oncology research. Its aminomethyl group allows for facile derivatization, enabling the creation of proteolysis-targeting chimeras (PROTACs). This aligns with frequent search queries like "how to modify benzoic acid derivatives" and "applications of brominated aromatics," reflecting its intersection with cutting-edge science.

Quality control of 3-Aminomethyl-4-bromo-2-cyanobenzoic acid involves rigorous spectroscopic validation (e.g., NMR, IR) to ensure batch-to-batch consistency. Suppliers emphasize GMP compliance and documented traceability, responding to industry demands for transparent sourcing. These practices cater to the rising interest in "certified chemical intermediates" and "pharmaceutical-grade raw materials" among buyers.

In summary, 3-Aminomethyl-4-bromo-2-cyanobenzoic acid (CAS No. 1806856-73-4) exemplifies the convergence of structural versatility and practical utility in modern chemistry. Its applications span drug discovery, catalysis, and analytical standards, resonating with contemporary themes like sustainability and digital transformation in the chemical sector. As research evolves, this compound is poised to remain a cornerstone in innovative synthetic strategies.